
A Technical Guide to 2-Ketodoxapram-d5:
Application in Bioanalytical Research

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

This technical guide provides an in-depth overview of 2-Ketodoxapram-d5, a deuterated

analog of a primary metabolite of Doxapram, for researchers, scientists, and drug development

professionals. The document details its procurement, physicochemical properties, and its

critical role as an internal standard in pharmacokinetic and metabolic studies.

Supplier and Purchasing Information
2-Ketodoxapram-d5 is available from several specialized chemical suppliers. While pricing is

typically available upon quotation, the following table summarizes key purchasing information

from prominent vendors.
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Supplier Catalog Number Product Name Notes

Veeprho DVE00530 2-Ketodoxapram-D5 In Stock.[1]

TLC Pharmaceutical

Standards
D-142002 2-Ketodoxapram-d5

In Stock. Common

package sizes: 10, 25,

50, 100mg.[2]

Axios Research AR-D02319 2-Ketodoxapram-d5
Intended for analytical

purposes only.[3][4]

MedChemExpress HY-13899S 2-Ketodoxapram-d5
Labeled with

deuterium.

LGC Standards K-3875 2-Ketodoxapram-D5
May require custom

synthesis.[5]

Physicochemical Data
The following table summarizes the key quantitative data for 2-Ketodoxapram-d5.

Property Value Source

Molecular Formula C₂₄H₂₃D₅N₂O₃ [1][3][4]

Molecular Weight 397.53 g/mol [1][3][4]

Parent Drug Doxapram [1][6]

IUPAC Name

4-[2-(1-Ethyl-d5-5-oxo-4,4-

diphenyl-3-pyrrolidinyl)ethyl]-3-

morpholinone

[1][6]

Non-labeled CAS Number 42595-88-0 [3][4]

Labeled CAS Number 2407353-31-3 [7]

Application in Experimental Protocols
2-Ketodoxapram-d5 is primarily utilized as an internal standard (IS) in analytical chemistry,

particularly in liquid chromatography-mass spectrometry (LC-MS/MS) methods.[6] Its
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deuterated nature makes it an ideal IS for the quantification of its non-labeled counterpart, 2-

Ketodoxapram, and the parent drug, Doxapram, in biological matrices. Stable isotope-labeled

internal standards are preferred as they co-elute with the analyte and have similar ionization

efficiencies, correcting for variations in sample preparation and instrument response.[8][9]

Quantification of Doxapram and 2-Ketodoxapram in
Biological Samples
A detailed UPLC-MS/MS method for the simultaneous quantification of Doxapram and its active

metabolite, 2-Ketodoxapram, in plasma and brain tissue has been developed and validated.[7]

2-Ketodoxapram-d5 serves as the internal standard for 2-Ketodoxapram in this assay.

Experimental Methodology:

Sample Preparation:

Biological samples (plasma or brain tissue homogenate) are subjected to liquid-liquid

extraction (LLE) under slightly alkaline conditions using tert-butyl methyl ether (TBME).[10]

The internal standard solution, containing 2-Ketodoxapram-d5, is added to the samples

prior to extraction.

Chromatographic Conditions:

System: Ultra-Performance Liquid Chromatography (UPLC) system.

Mobile Phase: A gradient of slightly acidic mobile phases is used.[7]

Mass Spectrometric Detection:

System: Triple quadrupole mass spectrometer.

Ionization: Heated electrospray ionization (HESI) in positive ion mode.[7]

Mass Transitions:

2-Ketodoxapram: m/z 393.4 → 214.4[7]
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2-Ketodoxapram-d5 (IS): m/z 398.4 → 219.3[7]

Validation: The method is validated according to FDA and EMA guidelines for bioanalytical

method validation, assessing parameters such as accuracy, precision, selectivity, and

stability.[7]

Signaling and Metabolic Pathways
Doxapram, the parent compound of 2-Ketodoxapram, is a respiratory stimulant.[1] Its

mechanism of action involves the stimulation of peripheral carotid chemoreceptors, which in

turn stimulates the central respiratory centers in the medulla.[1]

Doxapram is metabolized in the liver via ring hydroxylation to form 2-Ketodoxapram, which is

also an active metabolite.[1][3] Both Doxapram and 2-Ketodoxapram can be detected in

plasma.[1]

Metabolic Pathway and Mechanism of Action of Doxapram.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the quantification of

Doxapram and 2-Ketodoxapram using 2-Ketodoxapram-d5 as an internal standard.

UPLC-MS/MS Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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